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Compound of Interest

Compound Name: 3-O-Benzyl Estradiol-d3

Cat. No.: B15555521

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical specifications found in a

Certificate of Analysis (CoA) for the isotopically labeled steroid, 3-O-Benzyl Estradiol-d3. Due

to the protected hydroxyl group and deuterium labeling, this compound is valuable in various

research applications, including mass spectrometry-based assays and metabolic studies. This

document outlines the key quality control parameters, analytical methodologies used for their

determination, and relevant biological pathways.

Core Specifications
The following table summarizes the typical physical, chemical, and analytical specifications for

3-O-Benzyl Estradiol-d3. These values are compiled from publicly available data and

represent common quality control benchmarks for this research-grade material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15555521#bc-rfq
https://www.benchchem.com/product/b15555521/docs?utm_src=pdf-body#technical-guide-3-o-benzyl-estradiol-d3-certificate-of-analysis-specifications
https://www.benchchem.com/product/b15555521/docs?utm_src=pdf-body#technical-guide-3-o-benzyl-estradiol-d3-certificate-of-analysis-specifications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Typical Analytical Method

Identification

IUPAC Name

(8R,9S,13S,14S,17R)-16,16,1

7-trideuterio-13-methyl-3-

(phenylmethoxy)-6,7,8,9,11,12

,14,15-

octahydrocyclopenta[a]phenan

thren-17-ol[1]

Spectroscopic Analysis

CAS Number

Not consistently available for

the deuterated version. The

unlabeled 17α-epimer is

23880-59-3.[2]

Data Verification

Physical Properties

Molecular Formula C₂₅H₂₇D₃O₂[3]
Elemental Analysis, Mass

Spectrometry

Molecular Weight 365.52 g/mol [3] Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Purity

Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity (d₃) ≥98 atom % D Mass Spectrometry

Chemical Properties

Solubility
Soluble in DMSO, Methanol,

Ethanol
Solubility Testing

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of the quality of 3-O-Benzyl
Estradiol-d3. Below are representative protocols for the key analytical tests cited in a CoA.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to assess the chemical purity of the compound and to identify and quantify

any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is

commonly used for steroid analysis.

Mobile Phase: A gradient mixture of acetonitrile and water is a typical mobile phase. The

specific gradient will be optimized to ensure good separation of the main peak from any

impurities.

Flow Rate: Approximately 1.0 mL/min.

Detection: UV detection at a wavelength of 280 nm, corresponding to the absorbance of the

phenolic ring system.

Procedure: A solution of 3-O-Benzyl Estradiol-d3 is prepared in the mobile phase and

injected into the HPLC system. The retention time of the main peak is recorded. Purity is

calculated based on the area of the main peak relative to the total area of all peaks in the

chromatogram.

Identity and Isotopic Purity by Mass Spectrometry (MS)
Mass spectrometry is a definitive technique for confirming the molecular weight and assessing

the isotopic enrichment of the deuterated compound.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electrospray

Ionization - ESI).

Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge

ratio (m/z) of the molecular ion is determined. The observed molecular weight should
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correspond to the calculated molecular weight of C₂₅H₂₇D₃O₂. The isotopic distribution is

analyzed to confirm the presence and enrichment of the three deuterium atoms.

Structural Confirmation by Nuclear Magnetic Resonance
(¹H-NMR) Spectroscopy
¹H-NMR spectroscopy is used to confirm the chemical structure of the molecule.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the compound is soluble, such as deuterochloroform

(CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Procedure: A solution of the sample is prepared and placed in the NMR spectrometer. The

resulting spectrum will show characteristic peaks corresponding to the different protons in

the molecule. The absence of a signal for the protons at the C16 and C17 positions, along

with the expected signals for the benzyl group and the rest of the steroid core, confirms the

structure and deuteration sites.

Visualizations
Estradiol Metabolism Pathway
The following diagram illustrates the major metabolic pathways of estradiol in the liver.

Understanding these pathways is crucial for researchers using 3-O-Benzyl Estradiol-d3 in

metabolic studies, as the benzyl group would first need to be cleaved for the estradiol-d3 to

enter these metabolic routes. The major oxidative routes involve hydroxylation by cytochrome

P450 enzymes, followed by methylation or conjugation for excretion.[4]
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Estradiol Metabolism Pathway
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Certificate of Analysis Experimental Workflow
The generation of a Certificate of Analysis is a systematic process that ensures the quality and

compliance of a chemical standard.[5][6] This workflow outlines the key stages from batch

production to the final release of the CoA.
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Certificate of Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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